Cas no 1782615-66-0 (2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine)

• Product Name: 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine
• CAS No: 1782615-66-0
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5863819
• PubChem ID: 83887881
• Update Time: 2025-11-01

2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine
• [2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl](methyl)amine
• 1782615-66-0
• EN300-1985636

• Inchi： 1S/C10H13ClFNO/c1-13-6-5-7-9(14-2)4-3-8(12)10(7)11/h3-4,13H,5-6H2,1-2H3
• InChI Key： ZOGWEFWVYSIFML-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CCNC)OC)F

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine (CAS No. 1782615-66-0)

The compound 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine, identified by its CAS number 1782615-66-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This amine derivative features a unique structural framework, combining a chloro-fluoro-methoxy substituted phenyl ring with an ethyl-methylamine side chain. Its distinct chemical properties make it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases.

Recent trends in medicinal chemistry highlight growing interest in fluorinated compounds like this amine, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability. Researchers are particularly focused on how the chloro-fluoro-methoxy substitution pattern influences binding affinity to biological targets. The compound's CAS 1782615-66-0 has appeared in several patent applications, suggesting its relevance in developing novel therapeutics for conditions where current treatments show limitations.

From a synthetic chemistry perspective, the 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine structure presents interesting challenges and opportunities. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups on the aromatic ring creates unique electronic properties that can be exploited in further derivatization. This characteristic makes the compound particularly valuable for structure-activity relationship (SAR) studies, where small modifications can lead to significant changes in biological activity.

Environmental and sustainability considerations are increasingly important in chemical research, and this compound's potential for green chemistry applications is noteworthy. The fluorine atom incorporation, while enhancing desired properties, also raises questions about environmental persistence, making proper handling and disposal protocols essential. Researchers are investigating more sustainable synthetic routes to similar compounds, balancing efficacy with environmental responsibility.

The analytical characterization of CAS 1782615-66-0 involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in research settings, ensuring the compound meets stringent purity standards required for biological testing. The methylamine moiety in particular requires careful analysis to confirm proper incorporation and avoid unwanted byproducts.

In the context of current pharmaceutical trends, this compound's potential applications align with several hot research areas, including targeted therapies and precision medicine. The combination of halogen atoms and methoxy group in its structure suggests possible interactions with various enzyme systems, making it a candidate for further investigation in multiple therapeutic areas. However, comprehensive pharmacological profiling would be necessary to fully understand its potential.

From a commercial perspective, the availability of 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine as a research chemical is limited to specialized suppliers serving the pharmaceutical and biotechnology sectors. The compound's CAS registry number 1782615-66-0 serves as a unique identifier for procurement and regulatory compliance purposes. Researchers should verify the compound's specifications and obtain proper documentation when sourcing it for experimental use.

Future research directions for this compound class may include exploration of its structure-activity relationships through systematic modification of its functional groups. The fluoro and chloro substituents offer opportunities for investigating halogen bonding interactions with biological targets, while the methoxy group could be modified to optimize pharmacokinetic properties. Such studies could yield valuable insights for medicinal chemistry programs.

Safety considerations for handling 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine follow standard laboratory protocols for amine compounds. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Researchers should consult the compound's safety data sheet (SDS) for specific handling instructions and first aid measures.

The intellectual property landscape surrounding CAS 1782615-66-0 appears in various patent documents, primarily as an intermediate in synthetic routes. This indicates its potential value in proprietary drug development processes. Companies and academic institutions investigating this compound should conduct thorough patent searches to ensure freedom to operate in their intended applications.

In conclusion, 2-(2-chloro-3-fluoro-6-methoxyphenyl)ethyl(methyl)amine represents an interesting case study in modern medicinal chemistry. Its combination of halogen atoms and methoxy substitution on an aromatic ring, coupled with an ethyl-methylamine side chain, creates a versatile scaffold for further chemical exploration. As research continues into fluorinated compounds and their biological effects, this specific molecule (identified by CAS 1782615-66-0) may play a role in developing new therapeutic agents or research tools for studying biological systems.